Methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate
Cat. No. B8284083
M. Wt: 264.20 g/mol
InChI Key: MZXQJLWJGVRHFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:22]1[O:23][CH2:24][CH2:25][CH2:26]1.[Li+:21].[OH-:20].[OH2:19].[OH:1][c:2]1[cH:3][c:4]([O:13][CH2:14][C:15]([F:16])([F:17])[F:18])[c:5]([CH2:8][C:9](=[O:10])[O:11][CH3:12])[cH:6][cH:7]1>>[OH:1][c:2]1[cH:3][c:4]([O:13][CH2:14][C:15]([F:16])([F:17])[F:18])[c:5]([CH2:8][C:9](=[O:10])[OH:11])[cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)Cc1ccc(O)cc1OCC(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)Cc1ccc(O)cc1OCC(F)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
